Cas no 905438-48-4 (tert-butyl N-(2-chloro-3-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(2-chloro-3-nitrophenyl)carbamate
• CAS No: 905438-48-4
• MF: C₁₁H₁₃ClN₂O₄
• MW: 272.684921979904
• MDL: MFCD16036891
• CID: 5616103
• PubChem ID: 53420004
• Update Time: 2025-10-29

tert-butyl N-(2-chloro-3-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-chloro-3-nitrophenyl)-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl (2-chloro-3-nitrophenyl)carbamate
• SCHEMBL13902311
• GBKWYOAXYPSSNL-UHFFFAOYSA-N
• tert-butyl N-(2-chloro-3-nitrophenyl)carbamate
• EN300-3274265
• 905438-48-4

• MDL： MFCD16036891
• Inchi： 1S/C11H13ClN2O4/c1-11(2,3)18-10(15)13-7-5-4-6-8(9(7)12)14(16)17/h4-6H,1-3H3,(H,13,15)
• InChI Key： GBKWYOAXYPSSNL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=CC([N+]([O-])=O)=C1Cl

Computed Properties

• Exact Mass: 272.0563846g/mol
• Monoisotopic Mass: 272.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 320.2±32.0 °C(Predicted)
• pka: 12.01±0.70(Predicted)

Additional information on tert-butyl N-(2-chloro-3-nitrophenyl)carbamate

Comprehensive Overview of tert-butyl N-(2-chloro-3-nitrophenyl)carbamate (CAS No. 905438-48-4)

tert-butyl N-(2-chloro-3-nitrophenyl)carbamate (CAS No. 905438-48-4) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. This compound, often abbreviated as N-Boc-2-chloro-3-nitroaniline, features a carbamate group protected by a tert-butyl moiety, making it a valuable building block in drug discovery and agrochemical research. Its molecular structure combines a chloro and nitro substituent on an aromatic ring, offering unique reactivity for further functionalization.

In recent years, the demand for tert-butyl N-(2-chloro-3-nitrophenyl)carbamate has surged due to its role in synthesizing heterocyclic compounds and active pharmaceutical ingredients (APIs). Researchers and manufacturers frequently search for "CAS 905438-48-4 suppliers" or "N-Boc protection of nitroanilines," reflecting its industrial relevance. The compound’s stability under mild conditions and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) align with trends in green chemistry and sustainable synthesis.

From an analytical perspective, 905438-48-4 exhibits distinct spectral properties. Nuclear Magnetic Resonance (NMR) studies highlight characteristic peaks for the tert-butyl group (~1.5 ppm) and aromatic protons (~7–8 ppm). These features are critical for quality control in bulk production, addressing common queries like "HPLC purity of tert-butyl carbamate derivatives." The compound’s solubility in organic solvents (e.g., DCM, THF) further enhances its utility in multistep syntheses.

The applications of tert-butyl N-(2-chloro-3-nitrophenyl)carbamate extend to peptide mimetics and kinase inhibitor development, areas dominating biomedical literature. Its nitro group serves as a precursor for reduced amino functionalities, a transformation pivotal in designing anticancer and antiviral agents. This aligns with trending searches such as "nitro-to-amine reduction catalysts" and "Boc-protected intermediates in drug design."

Regulatory and safety profiles of CAS 905438-48-4 adhere to standard laboratory handling protocols. While not classified as hazardous, proper storage (2–8°C under inert atmosphere) ensures longevity. Industry discussions often focus on "scalable synthesis of chloro-nitrophenyl carbamates," emphasizing cost-efficiency and low-waste methodologies—a nod to circular economy principles.

In conclusion, tert-butyl N-(2-chloro-3-nitrophenyl)carbamate remains a cornerstone in modern synthetic chemistry. Its versatility in protecting group strategies and aromatic functionalization meets both academic and industrial needs, as evidenced by its prominence in patent filings and journal publications. Future research may explore its potential in bioconjugation or covalent inhibitor development, further solidifying its scientific footprint.